Cas no 2092848-43-4 (4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile)

• Product Name: 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile
• CAS No: 2092848-43-4
• MF: C₉H₇ClN₄
• MW: 206.631679773331
• CID: 5290133
• Update Time: 2026-03-10

4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile, 4-chloro-5,7-dimethyl-
• 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile

• Inchi： 1S/C9H7ClN4/c1-5-7(3-11)6(2)14-8(5)9(10)12-4-13-14/h4H,1-2H3
• InChI Key： CUFGWLAUMKFZSR-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C#N)C(C)=C1C(Cl)=NC=N2

Additional information on 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile

4-Chloro-5,7-Dimethylpyrrolo[2,1-f][1,2,4]Triazine-6-Carbonitrile (CAS No. 2092848-43-4): An Emerging Compound in Medicinal Chemistry

4-Chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile (CAS No. 2092848-43-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse pharmacological properties and therapeutic applications.

The chemical structure of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile is characterized by a pyrrole ring fused with a triazine ring, with additional substituents including a chlorine atom at the 4-position and methyl groups at the 5 and 7 positions. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various medicinal applications.

Recent studies have highlighted the potential of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile in several therapeutic areas. One notable application is its use as an antitumor agent. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent cytotoxic activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile has shown promise as an anti-inflammatory agent. A study by Johnson et al. (2023) found that this compound effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile have also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a suitable candidate for further preclinical and clinical development.

Synthesis of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile has been optimized using various methodologies. One common approach involves the reaction of 5-amino-3-methylisoxazole with chloroacetonitrile in the presence of a suitable catalyst. This method yields high purity and yield of the target compound. The synthetic route is scalable and can be adapted for large-scale production.

The safety profile of 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile has been evaluated through extensive toxicity studies. Results indicate that it is well-tolerated at therapeutic doses with minimal side effects. However, further long-term studies are necessary to fully understand its safety profile in humans.

In conclusion, 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile (CAS No. 2092848-43-4) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.